Cas no 1805331-16-1 (3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine
• CAS No: 1805331-16-1
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 4812083
• Update Time: 2025-06-08

3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H10F2N2/c1-5-2-3-12-7(8(9)10)6(5)4-11/h2-3,8H,4,11H2,1H3
• InChI Key： NUSCWGGCBDXILC-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C)C=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine

Introduction to 3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805331-16-1) in Modern Chemical and Pharmaceutical Research

3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine, identified by the CAS number 1805331-16-1, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound, characterized by its unique structural framework, combines a pyridine core with functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an aminomethyl group and a difluoromethyl substituent imparts distinct chemical properties, enabling its application in multiple research domains.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active agents. Pyridines serve as privileged structures, contributing to the binding affinity and selectivity of drug candidates. In the case of 3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine, the aminomethyl side chain provides a versatile handle for further functionalization, while the difluoromethyl group enhances metabolic stability and lipophilicity—key factors in drug design. These attributes make the compound particularly relevant for the development of small-molecule inhibitors and modulators.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds, with difluoromethyl groups being increasingly incorporated into lead compounds due to their ability to improve pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can modulate electronic properties, enhance binding interactions, and increase resistance to enzymatic degradation. The incorporation of a difluoromethyl moiety in 3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine aligns with this trend, positioning it as a potential building block for next-generation therapeutics.

Moreover, the aminomethyl functionality offers opportunities for conjugation with other biomolecules, such as peptides or carbohydrates, facilitating the creation of prodrugs or targeted delivery systems. This adaptability is particularly valuable in oncology and immunology research, where precise molecular interactions are critical. The compound’s dual functionality has sparked interest among synthetic chemists seeking to develop novel scaffolds for therapeutic intervention.

In academic research, 3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine has been employed in the synthesis of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. The pyridine ring’s ability to mimic natural substrates allows for high-affinity binding to enzyme active sites. Preliminary studies have shown that derivatives of this compound exhibit promising inhibitory activity against specific kinases, warranting further exploration in preclinical models.

The pharmaceutical industry has also recognized the potential of this compound as a precursor for more complex molecules. Its structural features make it amenable to diverse synthetic pathways, including nucleophilic substitution reactions and transition-metal-catalyzed cross-coupling processes. These methodologies enable chemists to modify the core structure while retaining its desirable pharmacological properties. Such flexibility is essential for optimizing drug candidates throughout the development pipeline.

From a computational chemistry perspective, virtual screening techniques have been utilized to identify novel analogs of 3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine with enhanced potency or selectivity. Molecular docking studies have revealed that subtle modifications around the pyridine ring can significantly alter binding affinities to biological targets. This underscores the importance of rational design in leveraging such intermediates for drug development.

The growing interest in heterocyclic compounds like pyridines has also been driven by their role in addressing unmet medical needs. Diseases such as neurodegenerative disorders and autoimmune conditions often require targeted molecular interventions that conventional therapeutics may not adequately address. The unique chemical profile of 3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine makes it a compelling candidate for exploring new therapeutic modalities.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805331-16-1) represents a significant asset in synthetic chemistry and drug discovery. Its combination of functional groups enhances its utility as an intermediate, while its structural features align with current trends in medicinal chemistry. As research continues to uncover new applications for this compound, its importance is expected to grow further, contributing to advancements across multiple therapeutic areas.